Cas no 887461-81-6 (3-(2-methoxyethyl)-1,7,8-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2-methoxyethyl)-1,7,8-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887461-81-6
• MF: C₁₃H₁₇N₅O₃
• MW: 291.305782079697
• CID: 6467310
• Update Time: 2025-05-19

3-(2-methoxyethyl)-1,7,8-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-1,7,8-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 2-(2-methoxyethyl)-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3-(2-methoxyethyl)-1,7,8-trimethyl- (9CI)

• Inchi： 1S/C13H17N5O3/c1-8-7-18-9-10(14-12(18)15(8)2)16(3)13(20)17(11(9)19)5-6-21-4/h7H,5-6H2,1-4H3
• InChI Key： NDESLSRMPPKFMF-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 8.27±0.20(Predicted)

Additional information on 3-(2-methoxyethyl)-1,7,8-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

3-(2-Methoxyethyl)-1,7,8-Trimethyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 887461-81-6, known as 3-(2-methoxyethyl)-1,7,8-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo-purine derivatives, which are known for their potential bioactivity and structural versatility. The imidazo[1,2-g]purine framework is particularly interesting due to its similarity to naturally occurring purine bases and its ability to interact with various biological targets.

Recent studies have highlighted the importance of imidazo-purine derivatives in drug discovery efforts. For instance, researchers have explored the potential of these compounds as inhibitors of kinase enzymes and other protein targets involved in cancer and inflammatory diseases. The methoxyethyl substituent in this compound adds a layer of complexity to its structure and may influence its pharmacokinetic properties. This makes it a promising candidate for further investigation into its therapeutic applications.

The synthesis of 3-(2-methoxyethyl)-1,7,8-trimethyl-imidazo[1,2-g]purine-2,4-dione involves a series of intricate chemical reactions. The starting materials typically include purine derivatives or related heterocyclic compounds that undergo cyclization and substitution reactions to form the desired product. The introduction of the methoxyethyl group is achieved through nucleophilic substitution or alkylation reactions under controlled conditions. The presence of multiple methyl groups in the molecule further enhances its stability and bioavailability.

From a structural perspective, the imidazo[1,2-g]purine core provides a rigid framework that can facilitate interactions with biological macromolecules such as proteins and nucleic acids. The dione functional group contributes to the molecule's electronic properties and may play a role in its binding affinity to specific targets. Computational studies using molecular docking have revealed potential binding modes of this compound with various enzyme active sites.

One of the most exciting aspects of this compound is its potential as an anticancer agent. Preclinical studies have demonstrated that certain imidazo-purine derivatives exhibit selective cytotoxicity against cancer cells while sparing normal cells. The methoxyethyl substituent may enhance the molecule's ability to penetrate cellular membranes and accumulate within target cells. Furthermore, the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis makes it a valuable lead for drug development.

In addition to its therapeutic potential, this compound has also been studied for its role in nucleic acid chemistry. The imidazo-purine dione structure resembles certain natural nucleosides and may serve as a building block for constructing novel oligonucleotide analogs with improved stability and binding properties. These analogs could find applications in gene therapy and antisense technology.

The development of efficient synthetic routes for this compound remains an active area of research. Chemists are continually exploring new methodologies to improve the yield and purity of imidazo-purine derivatives while minimizing environmental impact. Green chemistry principles are increasingly being incorporated into these processes to ensure sustainability.

In conclusion,3-(2-methoxyethyl)-1,7,8-trimethyl-imidazo[1,2-g]purine-2,4-dione represents a fascinating example of how structural diversity can be harnessed to create molecules with unique biological properties. As research progresses ,this compound holds great promise for advancing our understanding of imidazo-purine chemistry and its applications in medicine.